Cas no 1849402-70-5 (trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol)

Technical Introduction: trans-4-(4-Ethylphenyl)aminopyrrolidin-3-ol is a chiral pyrrolidine derivative featuring a hydroxyl group at the 3-position and a 4-ethylphenylamino substituent at the 4-position. Its trans configuration ensures stereochemical specificity, making it valuable for applications requiring precise molecular interactions, such as pharmaceutical intermediates or asymmetric synthesis. The compound’s structural rigidity and functional groups (amine and alcohol) offer versatility in derivatization, enabling use in ligand design or bioactive molecule development. High purity and well-defined stereochemistry are critical advantages, supporting reproducibility in research and industrial processes. Suitable for controlled reactions, it serves as a building block in medicinal chemistry and catalysis. Storage under inert conditions is recommended to preserve stability.

trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol structure

1849402-70-5 structure

Product Name:trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol

CAS No:1849402-70-5

MF:C₁₂H₁₈N₂O

MW:206.284122943878

CID:6234413

PubChem ID:126847109

Update Time:2025-06-15

trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

- trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol
- F6545-6305
- 1849402-70-5
- trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol
- (3R,4R)-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol
- AKOS040823584
- Inchi： 1S/C12H18N2O/c1-2-9-3-5-10(6-4-9)14-11-7-13-8-12(11)15/h3-6,11-15H,2,7-8H2,1H3/t11-,12-/m1/s1
- InChI Key： YTIJNDQNDZXKRT-VXGBXAGGSA-N
- SMILES： O[C@@H]1CNC[C@H]1NC1C=CC(CC)=CC=1

Computed Properties

Exact Mass: 206.141913202g/mol
Monoisotopic Mass: 206.141913202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 44.3Å²

trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F6545-6305-0.25g	trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol	1849402-70-5	95%+	0.25g	$415.0	2023-09-06
Life Chemicals	F6545-6305-0.5g	trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol	1849402-70-5	95%+	0.5g	$437.0	2023-09-06
Life Chemicals	F6545-6305-1g	trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol	1849402-70-5	95%+	1g	$460.0	2023-09-06
Life Chemicals	F6545-6305-2.5g	trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol	1849402-70-5	95%+	2.5g	$1004.0	2023-09-06
Life Chemicals	F6545-6305-5g	trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol	1849402-70-5	95%+	5g	$1515.0	2023-09-06
Life Chemicals	F6545-6305-10g	trans-4-[(4-ethylphenyl)amino]pyrrolidin-3-ol	1849402-70-5	95%+	10g	$2125.0	2023-09-06

trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol Related Literature

1. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
2. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Additional information on trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol

Comprehensive Overview of trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol (CAS No. 1849402-70-5)

The compound trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol (CAS No. 1849402-70-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a pyrrolidine core and an ethylphenyl substituent, make it a valuable intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its ability to modulate neurotransmitter systems.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol aligns with these trends due to its bioactive properties and compatibility with modern synthetic methodologies. Its CAS No. 1849402-70-5 serves as a critical identifier for regulatory and commercial purposes, ensuring traceability in global supply chains.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol?" The answer lies in multi-step organic synthesis, often involving Pd-catalyzed cross-coupling reactions or reductive amination techniques. These methods are optimized for high yield and purity, meeting the stringent requirements of Good Manufacturing Practices (GMP).

Another hot topic is the compound's potential role in neurodegenerative disease research. With rising global interest in Alzheimer's and Parkinson's treatments, trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol is being explored for its neuroprotective effects. Preliminary studies suggest it may influence dopamine and serotonin pathways, though further in vivo validation is needed.

From a commercial perspective, suppliers of CAS No. 1849402-70-5 emphasize its high purity (>98%) and scalable production. The compound is typically available as a white to off-white crystalline powder, soluble in common organic solvents like DMSO and methanol. These properties make it suitable for high-throughput screening (HTS) and medicinal chemistry applications.

Environmental and safety considerations are also critical. While trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol is not classified as hazardous, proper laboratory handling protocols are recommended. Researchers often search for "MSDS for CAS 1849402-70-5" to ensure compliance with OSHA and REACH standards.

In summary, trans-4-(4-ethylphenyl)aminopyrrolidin-3-ol represents a promising candidate for drug development, with its CAS No. 1849402-70-5 serving as a key reference. Its relevance to CNS disorders, coupled with scalable synthesis, positions it as a molecule of enduring interest in both academic and industrial settings.